Cas no 142207-57-6 (2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester)

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester structure
142207-57-6 structure
Product Name:2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester
CAS No:142207-57-6
MF:C12H10O5
MW:234.204803943634
CID:1310827
Update Time:2024-08-18

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester
    • Inchi： 1S/C12H10O5/c1-15-7-3-4-10-8(5-7)9(12(14)16-2)6-11(13)17-10/h3-6H,1-2H3
    • InChI Key： HGFRISTWLNKXMP-UHFFFAOYSA-N
    • SMILES： C1(=O)OC2=CC=C(OC)C=C2C(C(OC)=O)=C1

Computed Properties

  • Exact Mass: 234.0528

Experimental Properties

  • Density: 1.325±0.06 g/cm3(Predicted)
  • Melting Point: 129 °C
  • Boiling Point: 414.4±45.0 °C(Predicted)
  • PSA: 61.83

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Production Method

Production Method 1

37976-30-0 37976-30-0
142207-57-6 142207-57-6
37976-30-0 37976-30-0
80-18-2 80-18-2
150-78-7 150-78-7
Reaction Conditions
1.1 Solvents: Benzene
2.1 Reagents: Sulfuric acid Solvents: Benzene
Reference
Preparation and photolysis of diaryl esters of acetylenedicarboxylic acid
Alvaro, Mercedes; et al, Tetrahedron, 1992, 48(16), 3437-44

Production Method 2

142-45-0 142-45-0
150-76-5 150-76-5
142207-57-6 142207-57-6
37976-30-0 37976-30-0
80-18-2 80-18-2
150-78-7 150-78-7
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Benzene
Reference
Preparation and photolysis of diaryl esters of acetylenedicarboxylic acid
Alvaro, Mercedes; et al, Tetrahedron, 1992, 48(16), 3437-44

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Raw materials

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Preparation Products

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Related Literature

142207-57-6 (2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester) Related Products

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